2-Bromo-3-chloro-5-fluorophenol

• IUPAC Name: 2-bromo-3-chloro-5-fluorophenol
• InChI: InChI=1S/C6H3BrClFO/c7-6-4(8)1-3(9)2-5(6)10/h1-2,10H
• InChI Key: MLRPPBYKVCYWRY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1O)Br)Cl)F
• Molecular Formula: C6H3BrClFO
• Molecular Weight: 225.44 g/mol
• CAS No.: 1805518-65-3

Description

2-Bromo-3-chloro-5-fluorophenol is a chemical intermediate commonly used in organic synthesis and laboratory research.

Synthesis Analysis

The synthesis of this compound involves various methods. For instance, it can undergo palladium-catalyzed cyclotrimerization to yield hexafluoro- and trimethoxytriphenylene derivatives.

Molecular Structure Analysis

The molecular formula of this compound is C6H3BrClFO. It has an average mass of 190.998 Da and a monoisotopic mass of 189.942947 Da.

Chemical Reactions Analysis

2-Bromo-5-fluorophenol may be used for the preparation of reaction intermediates required for the synthesis of polycyclic 5-HT3 and 5-HT4 antagonists. It may also be used for the nucleophilic substitution of the 2,2′,4,4′-tetrabromodiphenyl iodonium chloride (iodyl salt).

Physical and Chemical Properties Analysis

2-Bromo-3-fluorophenol has a density of 1.8±0.1 g/cm3, a boiling point of 196.1±20.0 °C at 760 mmHg, and a flash point of 72.4±21.8 °C.

Scientific Research Applications

Halogen Bonding and Structural Analysis

2-Bromo-3-chloro-5-fluorophenol and its derivatives are extensively studied for their unique structural properties, especially pertaining to halogen bonding. These studies highlight the molecular interactions and structural variations based on the position and nature of halogen atoms in the compound. For example, research on 2,4,6-tris(2-halophenoxy)-1,3,5-triazines, including compounds with halogen atoms similar to this compound, demonstrates the significance of halogen atoms in determining molecular packing, interactions, and crystal structures (Saha & Nangia, 2007).

Chemoselective Functionalization

The compound is a key subject in chemoselective functionalization studies. Research shows that compounds with a similar structure can undergo selective amination, indicating potential pathways for synthesizing various organic molecules, which can be crucial for pharmaceuticals and other chemical industries (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).

Photoreaction Mechanisms

Studies also delve into the photoreaction mechanisms of similar compounds, shedding light on the behavior of these compounds under specific conditions, such as low-temperature argon matrices. This research is vital for understanding the stability and reactivity of halogenated compounds under various conditions, potentially influencing material science and photodynamic therapy (Nanbu, Sekine, & Nakata, 2012).

Biotransformation and Environmental Implications

The biotransformation of halophenols, including compounds similar to this compound, by various bacterial species, reveals the ecological and environmental significance of these compounds. Understanding how these compounds interact with and are transformed by microorganisms can be crucial for environmental bioremediation processes and understanding pollutant degradation pathways (Reinscheid, Bauer, & Müller, 2004).

Mechanism of Action

Target of Action

Similar compounds are known to interact with various enzymes and receptors in the body, influencing their function .

Mode of Action

The mode of action of 2-Bromo-3-chloro-5-fluorophenol involves interactions with its targets. The compound’s bromo-group is well-suited for metal-catalysed cross-coupling reactions . The hydroxy group is capable of undergoing nucleophilic substitution and Mitsunobu reactions . These interactions can lead to changes in the function of the target molecules .

Biochemical Pathways

The compound’s ability to undergo nucleophilic substitution and mitsunobu reactions suggests that it may influence a variety of biochemical pathways .

Pharmacokinetics

The compound’s reactivity suggests that it may be readily absorbed and distributed in the body .

Result of Action

The compound’s ability to interact with various targets suggests that it may have a wide range of effects at the molecular and cellular levels .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For example, the compound’s reactivity may be influenced by factors such as pH and temperature . .

Safety and Hazards

2-Bromo-3-fluorophenol is harmful by inhalation, in contact with skin, and if swallowed. In the event of a fire involving this material, use dry powder or carbon dioxide extinguishers. Protective clothing and self-contained breathing apparatus should be worn.

Future Directions

2-Bromo-5-fluorophenol may be used for the preparation of reaction intermediates required for the synthesis of polycyclic 5-HT3 and 5-HT4 antagonists. This suggests potential future directions in the development of new antagonists for these receptors.